Cas no 245051-65-4 (Ethanone,2,2,2-trifluoro-1-[2-(hydroxymethyl)-1-pyrrolidinyl]-)

• Product Name: Ethanone,2,2,2-trifluoro-1-[2-(hydroxymethyl)-1-pyrrolidinyl]-
• CAS No: 245051-65-4
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 245907
• PubChem ID: 21964114
• Update Time: 2025-04-19

Ethanone,2,2,2-trifluoro-1-[2-(hydroxymethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-[2-(hydroxymethyl)-1-pyrrolidinyl]-
• 2-Pyrrolidinemethanol,1-(trifluoroacetyl)- (9CI)
• 2,2,2-trifluoro-1-[2-(hydroxymethyl)pyrrolidin-1-yl]ethanone
• 245051-65-4
• AKOS010669448
• MJLRPTJLURGFSY-UHFFFAOYSA-N
• 2,2,2-Trifluoro-1-[2-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
• SCHEMBL764061
• 2,2,2-Trifluoro-1-(2-(hydroxymethyl)pyrrolidin-1-yl)ethanone
• DTXSID70620890
• EN300-748964

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)6(13)11-3-1-2-5(11)4-12/h5,12H,1-4H2
• InChI Key： MJLRPTJLURGFSY-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC1CO)=O)(F)F

Computed Properties

• Exact Mass: 197.0664
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54